Benzo[g]quino[4,3:3,4]pyrazolo[5,1-b]quinazoline-6,8,13,14(5H,7H)-tetrone
Benzo[g]quino[4,3:3,4]pyrazolo[5,1-b]quinazoline-6,8,13,14(5H,7H)-tetrone
Brand Name:
Vulcanchem
CAS No.:
195828-30-9
VCID:
VC0188746
InChI:
InChI=1S/C21H10N4O4/c26-17-9-5-1-2-6-10(9)18(27)16-13(17)21(29)25-19(23-16)14-15(24-25)11-7-3-4-8-12(11)22-20(14)28/h1-8,24H,(H,22,28)
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)N=C4C5=C(C6=CC=CC=C6NC5=O)NN4C3=O
Molecular Formula:
C21H10N4O4
Molecular Weight:
382.3 g/mol
Benzo[g]quino[4,3:3,4]pyrazolo[5,1-b]quinazoline-6,8,13,14(5H,7H)-tetrone
CAS No.: 195828-30-9
Main Products
VCID: VC0188746
Molecular Formula: C21H10N4O4
Molecular Weight: 382.3 g/mol
CAS No. | 195828-30-9 |
---|---|
Product Name | Benzo[g]quino[4,3:3,4]pyrazolo[5,1-b]quinazoline-6,8,13,14(5H,7H)-tetrone |
Molecular Formula | C21H10N4O4 |
Molecular Weight | 382.3 g/mol |
IUPAC Name | 1,13,17,25-tetrazahexacyclo[12.11.0.03,12.05,10.015,24.018,23]pentacosa-3(12),5,7,9,13,15(24),18,20,22-nonaene-2,4,11,16-tetrone |
Standard InChI | InChI=1S/C21H10N4O4/c26-17-9-5-1-2-6-10(9)18(27)16-13(17)21(29)25-19(23-16)14-15(24-25)11-7-3-4-8-12(11)22-20(14)28/h1-8,24H,(H,22,28) |
Standard InChIKey | PWIVFZPXOLTILT-UHFFFAOYSA-N |
Isomeric SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)N=C4C5=C(C6=CC=CC=C6NC5=O)NN4C3=O |
SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)N=C4C5=C(C6=CC=CC=C6NC5=O)NN4C3=O |
Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)N=C4C5=C(C6=CC=CC=C6NC5=O)NN4C3=O |
Synonyms | Benzo[g]quino[4,3:3,4]pyrazolo[5,1-b]quinazoline-6,8,13,14(5H,7H)-tetrone |
PubChem Compound | 10643599 |
Last Modified | Nov 09 2021 |
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